Cas no 2172090-19-4 (1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172090-19-4
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5997505
• PubChem ID: 165764610
• Update Time: 2025-11-01

1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• 2172090-19-4
• EN300-1593828

• Inchi： 1S/C11H18N4O/c1-2-3-9-10(11(12)16)13-14-15(9)7-6-8-4-5-8/h8H,2-7H2,1H3,(H2,12,16)
• InChI Key： COXAPJYCMCVYLA-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CCC)N(CCC2CC2)N=N1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide

1-(2-Cyclopropylethyl)-5-Propyl-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview (CAS No. 2172090-19-4)

1-(2-Cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172090-19-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the cyclopropylethyl and propyl substituents, contribute to its distinct properties and potential utility in drug development.

The synthesis of 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process that leverages modern synthetic techniques such as click chemistry. Click chemistry, a concept introduced by K. Barry Sharpless, has revolutionized the synthesis of 1,2,3-triazoles by providing a highly efficient and selective method for forming the triazole ring. The cycloaddition reaction between an azide and an alkyne under copper(I) catalysis is a key step in the synthesis of this compound.

In recent studies, 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has been investigated for its potential as a therapeutic agent. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other cellular processes makes it a valuable candidate for further development.

Beyond its enzymatic inhibition properties, 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has also been evaluated for its anti-inflammatory effects. Inflammation is a common underlying factor in many chronic diseases, including arthritis and neurodegenerative disorders. Research has indicated that this compound can modulate inflammatory responses by interfering with specific signaling pathways involved in the production of pro-inflammatory cytokines. This dual action—targeting both kinases and inflammatory pathways—positions it as a multifaceted therapeutic agent with broad applications.

The pharmacokinetic properties of 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide have also been studied to ensure its suitability for clinical use. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is high, and it demonstrates good stability in biological systems. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide. Early-phase trials have shown promising results with minimal adverse effects reported. The compound's safety profile is being closely monitored to ensure that it meets the stringent regulatory requirements for drug approval.

In addition to its therapeutic applications, 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has also been explored for its potential use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with various imaging agents without compromising its biological activity. This makes it a valuable tool for non-invasive monitoring of disease progression and treatment response.

The future prospects for 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. These advancements are expected to broaden its therapeutic applications and bring new treatment options to patients suffering from various diseases.

In conclusion, 1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172090-19-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.